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Compound of Interest

Compound Name:
2,3,4-Trifluoro-5-methoxybenzoic

acid

Cat. No.: B141532 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2,3,4-Trifluoro-5-methoxybenzoic
Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,3,4-Trifluoro-5-
methoxybenzoic acid (CAS No: 38233-47-5). The information is intended for professionals in

research and drug development who may be working with this compound.

Chemical and Physical Properties
2,3,4-Trifluoro-5-methoxybenzoic acid is a compound useful in organic synthesis.[1][2] It is

an important raw material for the synthesis of fluoroquinolone antibacterial drugs such as

gatifloxacin and balofloxacin.[1]
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Property Value Source

CAS Number 38233-47-5 [1][2][3][4]

Molecular Formula C₈H₅F₃O₃ [5]

Molecular Weight 206.12 g/mol [6][7][8]

Appearance White to off-white powder [1]

Density 1.487 g/cm³ [1]

Boiling Point 293.1°C at 760 mmHg [1]

Flash Point 131.05°C [1]

Assay ≥98.0% [1]

Safety and Hazard Information
This compound is classified as a hazardous substance and requires careful handling to avoid

exposure.

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

the following classification:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Source:[5][6]

The signal word for this compound is Warning.[5][6][7]
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NFPA Ratings
Category Rating Description

Health Hazard 2

Intense or continued exposure

could cause temporary

incapacitation or possible

residual injury unless prompt

medical attention is given.

Fire Hazard 0 Materials that will not burn.

Reactivity 0

Normally stable, even under

fire exposure conditions, and

are not reactive with water.

Source:[5]

GHS Hazard Classification

Warning

H315

Causes skin irritation

H319

Causes serious eye irritation

H335

May cause respiratory irritation

Click to download full resolution via product page

Caption: GHS Hazard Statements for 2,3,4-Trifluoro-5-methoxybenzoic acid.
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Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to ensure safety in the

laboratory.

Personal Protective Equipment (PPE)
Eye Protection: Chemical goggles or safety glasses with a face shield are required.[5]

Hand Protection: Wear protective gloves.[5][9]

Skin and Body Protection: Wear suitable protective clothing.[5]

Respiratory Protection: In case of insufficient ventilation, wear suitable respiratory

equipment, such as a dust mask type N95 (US).[5][7]

Handling Procedures
Handle in accordance with good industrial hygiene and safety procedures.[5]

Ensure good ventilation of the work station.[5]

Avoid breathing dust or mist.[5]

Avoid raising dust.[5]

Do not eat, drink or smoke when using this product.[5]

Always wash hands after handling the product.[5]
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Caption: General workflow for safely handling acidic powders.
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Storage Conditions
Keep container tightly closed.[5][9]

Store in a dry, cool, and well-ventilated area.[5]

Incompatible Materials
Strong bases.[5]

Strong oxidizing agents.[5]

First-Aid Measures
In case of exposure, immediate medical attention is necessary.

General Advice: If you feel unwell, seek medical advice immediately and show the product

label where possible.[5]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If not

breathing, give artificial respiration. Get medical advice/attention.[5]

Skin Contact: Wash with plenty of soap and water. Get medical advice/attention.[5]

Eye Contact: Immediately flush eyes thoroughly with water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[5]

Exposure

Inhalation:
Move to Fresh Air

Skin Contact:
Wash with Soap and Water

Eye Contact:
Rinse with Water for 15 mins

Seek Immediate
Medical Attention
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Click to download full resolution via product page

Caption: First-aid procedures for exposure to the compound.

Experimental Protocols
While a specific, detailed synthesis protocol for 2,3,4-Trifluoro-5-methoxybenzoic acid was

not found in the searched literature, a general procedure for the synthesis of a similar

compound, 4-fluoro-3-methoxybenzoic acid, can be informative. This typically involves the

hydrolysis of the corresponding methyl ester.

General Hydrolysis of a Methyl Benzoate Derivative
Dissolution: The methyl ester (e.g., methyl 4-fluoro-3-methoxybenzoate) is dissolved in a

suitable solvent such as methanol.[10]

Base Addition: A solution of a strong base, like sodium hydroxide in water, is added to the

ester solution.[10]

Reaction: The mixture is stirred at room temperature for several hours to allow for complete

hydrolysis.[10]

Workup:

The solvent is removed under reduced pressure.[10]

The residue is dissolved in water.[10]

The pH is adjusted to acidic (e.g., pH 4) with an acid like 1N HCl, which precipitates the

carboxylic acid.[10]

Isolation: The solid product is collected by filtration, washed with water, and dried.[10]

Biological Activity and Applications
2,3,4-Trifluoro-5-methoxybenzoic acid is a key intermediate in the synthesis of

fluoroquinolone antibiotics.[1] Fluoroquinolones are a class of broad-spectrum antibiotics that
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function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA

replication, transcription, repair, and recombination.

Fluoroquinolone

Inhibition

DNA Gyrase
(in Gram-negative bacteria)

Blockage of DNA Replication
and Transcription

Topoisomerase IV
(in Gram-positive bacteria)

Bacterial Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,3,4-Trifluoro-5-methoxybenzoic Acid CAS 38233-47-5 Manufacturers, Suppliers, Factory
- Home Sunshine Pharma [hsppharma.com]

2. 2,3,4-Trifluoro-5-methoxybenzoic acid | 38233-47-5 [chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b141532?utm_src=pdf-body-img
https://www.benchchem.com/product/b141532?utm_src=pdf-custom-synthesis
https://www.hsppharma.com/apis-and-intermediates/2-3-4-trifluoro-5-methoxybenzoic-acid-cas.html
https://www.hsppharma.com/apis-and-intermediates/2-3-4-trifluoro-5-methoxybenzoic-acid-cas.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB82470043.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141532?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. alchempharmtech.com [alchempharmtech.com]

4. 38233-47-5|2,3,4-Trifluoro-5-methoxybenzoic acid|BLD Pharm [bldpharm.com]

5. synquestlabs.com [synquestlabs.com]

6. 2,4,5-Trifluoro-3-methoxybenzoic acid | C8H5F3O3 | CID 2733970 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. 2,4,5-Trifluoro-3-methoxybenzoic acid 95 112811-65-1 [sigmaaldrich.com]

8. chemimpex.com [chemimpex.com]

9. tcichemicals.com [tcichemicals.com]

10. 4-FLUORO-3-METHOXYBENZOIC ACID synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [safety and handling of 2,3,4-Trifluoro-5-methoxybenzoic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141532#safety-and-handling-of-2-3-4-trifluoro-5-
methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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